![molecular formula C17H9Cl2F3N2O2 B8136408 Tpc2-A1-N](/img/structure/B8136408.png)
Tpc2-A1-N
Overview
Description
Tpc2-A1-N is a useful research compound. Its molecular formula is C17H9Cl2F3N2O2 and its molecular weight is 401.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Vesicle Trafficking and Lysosomal Exocytosis : TPC2-A1-N differentially activates TPC2, which modulates vesicle trafficking and lysosomal exocytosis (Stokłosa et al., 2020).
Platelet Dense Granule Membrane Dynamics : TPC2 regulates the formation of perigranular Ca2+ nanodomains, important in platelet dense granule membrane dynamics (Ambrosio et al., 2015).
Age-Related Macular Degeneration : Inhibition of TPC2 can reduce retinal inflammation and leaky choroid formation, making it a potential drug target for age-related macular degeneration (Li et al., 2021).
Cancer Therapy : TPC2 knockout can reduce cancer cell proliferation and tumor growth, suggesting its potential as a target in cancer therapy (Müller et al., 2021).
Neurological Disorders : TPC2-mediated Ca2+ signaling is necessary for axon extension in neurons, indicating its significance in neurodevelopment (Guo et al., 2020).
Parkinson's Disease : Inhibiting TPC2 corrects lysosomal defects in Parkinson's disease, disrupting Ca2+-dependent trafficking in the LRRK2 cascade (Hockey et al., 2015).
Metastatic Cancer : TPC2 function is crucial in the migration of invasive cancer cells, providing a basis for targeting TPC2 in metastatic cancer treatment (Nguyen et al., 2017).
Osteoporosis : TPC2 plays a critical role in osteoclast differentiation, controlling bone mass levels, which is relevant for osteoporosis research (Notomi et al., 2012).
Muscle Development : TPC2-mediated Ca2+ release is vital for muscle cell myofibrillogenesis and patterning in zebrafish embryos, highlighting its role in muscle development (Kelu et al., 2017).
properties
IUPAC Name |
(Z)-2-cyano-3-(3,5-dichlorophenyl)-3-hydroxy-N-[4-(trifluoromethyl)phenyl]prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9Cl2F3N2O2/c18-11-5-9(6-12(19)7-11)15(25)14(8-23)16(26)24-13-3-1-10(2-4-13)17(20,21)22/h1-7,25H,(H,24,26)/b15-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVJSEJNZNQVVDZ-PFONDFGASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(C2=CC(=CC(=C2)Cl)Cl)O)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)/C(=C(/C2=CC(=CC(=C2)Cl)Cl)\O)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9Cl2F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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